Cas no 1955541-60-2 (5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride)

• Product Name: 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride
• CAS No: 1955541-60-2
• MF: C₁₃H₁₆ClFN₄S
• MW: 314.809343338013
• MDL: MFCD29991908
• CID: 5241590
• PubChem ID: 122360495
• Update Time: 2026-03-08

5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-2-piperazin-1-yl-6H-1,3,4-thiadiazine
• hydrochloride
• 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride

• MDL： MFCD29991908
• Inchi： 1S/C13H15FN4S.ClH/c14-11-3-1-10(2-4-11)12-9-19-13(17-16-12)18-7-5-15-6-8-18;/h1-4,15H,5-9H2;1H
• InChI Key： FZAIOHKRSWKPLL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=NN=C(N3CCNCC3)SC2)=CC=1.Cl

Additional information on 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride

Introduction to 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride (CAS No. 1955541-60-2)

5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride, identified by its CAS number 1955541-60-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the thiadiazine class, a heterocyclic structure known for its diverse biological activities. The presence of a fluorophenyl group and a piperazine moiety in its molecular framework imparts unique pharmacological properties, making it a promising candidate for further research and development.

The thiadiazine core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which is commonly found in various bioactive molecules. Its structural features contribute to its ability to interact with biological targets, such as enzymes and receptors, thereby modulating physiological processes. The fluorophenyl substituent enhances the lipophilicity and metabolic stability of the compound, while the piperazine ring introduces basicity and binding affinity to certain biological targets.

In recent years, there has been growing interest in thiadiazine derivatives due to their potential applications in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The unique combination of structural elements in 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride makes it an attractive scaffold for designing novel pharmacological agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The versatility of the thiadiazine core allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. This flexibility has been exploited in several research studies aimed at developing new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug-like properties such as solubility, bioavailability, and target affinity. The fluorophenyl group in 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride is particularly noteworthy for its ability to improve metabolic stability and binding interactions. This feature has been observed in other fluorinated derivatives that have advanced into clinical trials.

The piperazine moiety is another key structural feature that contributes to the biological activity of this compound. Piperazine derivatives are well-known for their role as neurotransmitter reuptake inhibitors and are widely used in medications targeting CNS disorders such as depression and anxiety. The presence of piperazine in 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride suggests potential therapeutic applications in these areas.

Current research efforts are focused on exploring the pharmacological profile of this compound through both computational modeling and experimental studies. Computational methods have been instrumental in predicting binding affinities and identifying potential drug candidates. These virtual screening approaches have accelerated the discovery process by narrowing down promising molecules for further investigation.

In vitro studies have begun to unravel the mechanisms by which 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride exerts its effects. Initial findings suggest that it may interact with specific enzymes or receptors involved in disease pathways. Further experimentation is needed to confirm these interactions and to assess their therapeutic relevance.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while maintaining structural integrity. These methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are standard practices in modern pharmaceutical synthesis.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development as it affects bioavailability and dosing regimens. The salt form also improves stability during storage and transportation.

Future directions for research on 5-(4-fluorophenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine hydrochloride include exploring its potential as a lead compound for drug development programs. By modifying its structure or combining it with other bioactive molecules, researchers aim to create novel therapeutics with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible medical benefits.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic derivatives with potential therapeutic applications. Thiadiazines continue to be a rich source of inspiration for medicinal chemists due to their diverse biological activities and synthetic accessibility.